Cas no 1428882-23-8 (1428882-23-8)

• Product Name: 1428882-23-8
• CAS No: 1428882-23-8
• MF: C₈H₁₀BNO₂
• MW: 162.981502056122
• CID: 2115618
• Update Time: 2023-11-19

1428882-23-8 Chemical and Physical Properties

Names and Identifiers

• B-(4-cyclopropyl-3-pyridinyl)Boronic acid
• (4-Cyclopropylpyridin-3-yl)boronic acid
• 4-Cyclopropylpyridin-3-ylboronic acid
• (4-cyclopropylpyridin-3-yl)boronicacid
• CID 89478707
• (4-cyclopropyl-3-pyridyl)boronic acid
• Boronic acid, B-(4-cyclopropyl-3-pyridinyl)-
• 1428882-23-8

• Inchi： 1S/C8H10BNO2/c11-9(12)8-5-10-4-3-7(8)6-1-2-6/h3-6,11-12H,1-2H2
• InChI Key： MUUGWIHVEYNAQC-UHFFFAOYSA-N
• SMILES： OB(C1C=NC=CC=1C1CC1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Topological Polar Surface Area: 53.4

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 333.8±44.0 °C(Predicted)
• pka: 4.12±0.58(Predicted)